Cas no 2138129-79-8 (3-(Prop-2-en-1-yl)aniline hydrate)

• Product Name: 3-(Prop-2-en-1-yl)aniline hydrate
• CAS No: 2138129-79-8
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5280784
• PubChem ID: 165783846
• Update Time: 2025-05-23

3-(Prop-2-en-1-yl)aniline hydrate Chemical and Physical Properties

Names and Identifiers

• 2138129-79-8
• 3-(prop-2-en-1-yl)aniline hydrate
• EN300-698411
• 3-(Prop-2-en-1-yl)aniline hydrate

• Inchi： 1S/C9H11N.H2O/c1-2-4-8-5-3-6-9(10)7-8;/h2-3,5-7H,1,4,10H2;1H2
• InChI Key： CBARYWLXMBTQPN-UHFFFAOYSA-N
• SMILES： O.NC1=CC=CC(=C1)CC=C

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27Ų

Additional information on 3-(Prop-2-en-1-yl)aniline hydrate

Comprehensive Overview of 3-(Prop-2-en-1-yl)aniline hydrate (CAS No. 2138129-79-8): Properties, Applications, and Industry Trends

3-(Prop-2-en-1-yl)aniline hydrate (CAS No. 2138129-79-8) is an organic compound that has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. This compound, also referred to as allylaniline hydrate, features a unique molecular structure combining an aromatic amine with a reactive allyl group, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "3-(Prop-2-en-1-yl)aniline hydrate synthesis", "CAS 2138129-79-8 applications", and "allylaniline hydrate safety data", reflecting its growing relevance in modern chemical research.

The molecular formula of 3-(Prop-2-en-1-yl)aniline hydrate includes a hydrated form, which enhances its stability and solubility in various solvents. This property is particularly advantageous in pharmaceutical formulations, where solubility plays a critical role in bioavailability. Recent studies have explored its potential as a building block for drug discovery, especially in the development of kinase inhibitors and antimicrobial agents. The compound's allyl group offers opportunities for further functionalization, enabling the creation of diverse derivatives with tailored properties.

In the agrochemical sector, 3-(Prop-2-en-1-yl)aniline hydrate is investigated for its role in synthesizing novel pesticides and herbicides. With the global push toward sustainable agriculture, researchers are keen on developing eco-friendly alternatives to traditional chemicals. Searches for "green chemistry applications of allylaniline derivatives" and "CAS 2138129-79-8 in crop protection" highlight this trend. The compound's ability to act as a precursor for bioactive molecules aligns with the industry's demand for innovative solutions.

Material science is another field where 3-(Prop-2-en-1-yl)aniline hydrate shows promise. Its incorporation into polymers and coatings can impart desirable properties such as UV resistance and mechanical strength. Queries like "allylaniline hydrate in polymer synthesis" and "CAS 2138129-79-8 for advanced materials" underscore its potential in creating high-performance materials. The compound's reactivity allows for cross-linking and polymerization, making it a candidate for smart materials and nanotechnology applications.

From a regulatory perspective, 3-(Prop-2-en-1-yl)aniline hydrate is subject to standard safety assessments, with no significant restrictions reported. However, users often search for "CAS 2138129-79-8 handling guidelines" and "allylaniline hydrate storage conditions", emphasizing the importance of proper laboratory practices. The compound's Material Safety Data Sheet (MSDS) provides detailed information on its physical and chemical properties, ensuring safe usage in industrial and research settings.

The synthesis of 3-(Prop-2-en-1-yl)aniline hydrate typically involves the reaction of aniline derivatives with allyl bromide or similar reagents, followed by hydration. Optimizing this process for high yield and low environmental impact is a key focus area, as seen in searches for "sustainable synthesis of CAS 2138129-79-8". Catalytic methods and solvent-free techniques are among the advancements being explored to align with green chemistry principles.

In conclusion, 3-(Prop-2-en-1-yl)aniline hydrate (CAS No. 2138129-79-8) is a multifaceted compound with broad applications across industries. Its relevance in pharmaceuticals, agrochemicals, and material science continues to drive research and innovation. By addressing common queries and integrating current trends like sustainability and advanced materials, this overview highlights the compound's significance in modern chemistry.